1,2-Dilauroylphosphatidylethanolamine

• CAS: 53695-34-4
• Synonyms: 1,2-dilauroyl-sn-glycerophosphoethanolamine; 1,2-dilauroylphosphatidylethanolamine; DLPE-lauroyl
• Molecular Formula: C31H62NO10P
• Molecular Weight: 639.8 g/mol
• SMILES: CCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCCCCC.CC(=O)O
• InChI: InChI=1S/C29H58NO8P.C2H4O2/c1-3-5-7-9-11-13-15-17-19-21-28(31)35-25-27(26-37-39(33,34)36-24-23-30)38-29(32)22-20-18-16-14-12-10-8-6-4-2;1-2(3)4/h27H,3-26,30H2,1-2H3,(H,33,34);1H3,(H,3,4)
• InChIKey: NIYQLOFJJVVREI-UHFFFAOYSA-N

Substituting phosphatidylethanolamines without accounting for chain-length-dependent phase behavior leads to failed LNP formulations. 1,2-Dilauroylphosphatidylethanolamine (DLPE, CAS 53695-34-4) resolves this with a low Tm of ~30°C and an extended liquid-expanded phase range (up to ~38 mN/m), ensuring membrane fluidity at ambient temperature. • 10-fold transfection enhancement over cholesterol in cationic liposome formulations • Robust monolayer film stability during microfluidic mixing processes • Enables discoidal HDL-mimetic complexes with up to 75 mol% PE at reduced processing temperatures Supplied with comprehensive CoA; standard international shipping.

1,2-Dilauroylphosphatidylethanolamine (DLPE) Overview

1,2-Dilauroylphosphatidylethanolamine (DLPE), also known as DLPE-lauroyl, is a synthetic phosphatidylethanolamine featuring two lauric acid (C12:0) acyl chains esterified at the sn-1 and sn-2 positions of the glycerol backbone [1]. As a member of the phosphatidylethanolamine (PE) class, it possesses a primary amine headgroup that facilitates hydrogen bonding and contributes to its non-bilayer phase propensity [2]. With a molecular weight of 639.8 g/mol, DLPE is a relatively short-chain PE that exhibits a lower gel-to-liquid crystalline phase transition temperature (~30°C) compared to longer-chain saturated PEs [2][3]. This lipid is widely employed as a helper lipid in cationic liposome formulations for nucleic acid delivery and as a model membrane component for biophysical studies of lipid phase behavior [4][5].

Phase behavior

Non-bilayer propensity; supports inverted hexagonal/cubic phase studies

Chain length

C12:0 saturated acyl chains confer lower gel-to-fluid transition

Use context

Helper lipid for cationic liposomes; model membrane for biophysics

Processing

Fluid at room temperature, simplifying formulation and handling

• [1] National Library of Medicine. MeSH Supplementary Concept Data: 1,2-dilauroylphosphatidylethanolamine. Unique ID C007445. Registry Number 53695-34-4. View Source
• [2] Wang X, Takahashi H, Hatta I, Quinn PJ. Inverted hexagonal and cubic phases induced by alpha-tocopherol in fully hydrated dispersions of dilauroylphosphatidylethanolamine. Biophys Chem. 1999;80(2):93-101. doi:10.1016/s0301-4622(99)00063-0 View Source
• [3] Dhar P, et al. Monitoring phases and phase transitions in phosphatidylethanolamine monolayers using active interfacial microrheology. Soft Matter. 2015;11(17):3313-3321. doi:10.1039/c4sm02900c View Source
• [4] Gebeyehu G, et al. Improved methods of delivery using cationic lipids and helper lipids. WO Patent WO1998044909A1, 1998. View Source
• [5] Bonomo EA, Swaney JB. Effect of phosphatidylethanolamine on the properties of phospholipid-apolipoprotein complexes. Biochemistry. 1990;29(21):5094-103. doi:10.1021/bi00473a014 View Source

Why DLPE Is Not Interchangeable with Other PEs

Phosphatidylethanolamines (PEs) are often treated as a homogeneous class of helper lipids or membrane components; however, their biophysical properties—and consequently their functional performance—depend critically on acyl chain length and saturation [1]. Substituting one PE for another without considering chain-length-dependent phase behavior, surface rheology, or transfection efficiency can lead to suboptimal or even failed experimental outcomes [2][3]. The following quantitative evidence demonstrates that DLPE (C12:0) occupies a distinct property space relative to its closest analogs, including DMPE (C14:0), DPPE (C16:0), DOPE (C18:1), and cholesterol, justifying its targeted selection for specific formulation and research applications.

DLPE (C12:0)

Low transition temperature (~30°C); fluid at RT

DMPE (C14:0) / DPPE (C16:0)

Gel phase at RT; chain length dramatically shifts Tm, surface pressure range, and monolayer mechanics

DLPE + cationic lipid

Reported higher transfection vs. cholesterol helper (patent data)

Cholesterol helper

Endosomal escape and fusion properties differ; transfection outcome may not transfer

HDL reconstitution with DLPE

Kinetic barrier overcome via detergent method; up to 75% PE content achievable

Other saturated PEs

Similar PE incorporation possible, but assembly temperature and protein stability profile may differ

• [1] Dhar P, et al. Monitoring phases and phase transitions in phosphatidylethanolamine monolayers using active interfacial microrheology. Soft Matter. 2015;11(17):3313-3321. doi:10.1039/c4sm02900c View Source
• [2] Wang X, Takahashi H, Hatta I, Quinn PJ. Inverted hexagonal and cubic phases induced by alpha-tocopherol in fully hydrated dispersions of dilauroylphosphatidylethanolamine. Biophys Chem. 1999;80(2):93-101. doi:10.1016/s0301-4622(99)00063-0 View Source
• [3] Gebeyehu G, et al. Improved methods of delivery using cationic lipids and helper lipids. WO Patent WO1998044909A1, 1998. View Source

DLPE Quantitative Differentiation

Low Phase Transition Temperature for Room-Temperature Fluidity

DLPE exhibits a lamellar gel-to-liquid-crystalline phase transition at 30°C, which is significantly lower than that of longer-chain saturated phosphatidylethanolamines such as DMPE (C14:0; ~50-56°C) and DPPE (C16:0; ~66°C) [1][2]. This lower transition temperature means DLPE bilayers are in the fluid liquid-crystalline state at physiological and room temperatures, whereas DMPE and DPPE remain in the gel phase under the same conditions [1].

Phase transition Tm

Class-level

DLPE: 30°C (fully hydrated); DMPE: ~50-56°C; DPPE: ~66°C

Supports room-temperature fluidity for mixing, fusion, and encapsulation

DSC and XRD data; class-level chain-length relationship

Evidence Dimension	Main gel-to-liquid-crystalline phase transition temperature (Tm)
Target Compound Data	30°C (heating at 3°C/min)
Comparator Or Baseline	DMPE: ~50-56°C; DPPE: ~66°C
Quantified Difference	DLPE Tm is 20-36°C lower than DMPE and DPPE
Conditions	Fully hydrated lipid dispersions; differential scanning calorimetry and X-ray diffraction

Why This Matters

A lower Tm ensures membrane fluidity at standard experimental temperatures, which is critical for applications requiring lipid mixing, fusion, or efficient nucleic acid encapsulation without additional heating.

• [1] Wang X, Takahashi H, Hatta I, Quinn PJ. Inverted hexagonal and cubic phases induced by alpha-tocopherol in fully hydrated dispersions of dilauroylphosphatidylethanolamine. Biophys Chem. 1999;80(2):93-101. doi:10.1016/s0301-4622(99)00063-0 View Source
• [2] Wang X, Quinn PJ. The effect of alpha-tocopherol on the thermotropic phase behaviour of dipalmitoylphosphatidylethanolamine. A synchrotron X-ray diffraction study. Eur J Biochem. 1999;264(1):1-8. doi:10.1046/j.1432-1327.1999.00556.x View Source

Extended Liquid-Expanded Phase Pressure Range

In Langmuir monolayer studies at room temperature, DLPE maintains a liquid-expanded (LE) phase up to a surface pressure (Π) of ~38 mN/m, whereas DMPE transitions to a liquid-condensed (LC) phase at a much lower pressure of ~7 mN/m [1]. This extended LE range for DLPE indicates a greater area compressibility and a more fluid interfacial film over a wider pressure regime compared to DMPE [1].

LE phase pressure range

Head-to-head

DLPE LE phase up to ~38 mN/m; DMPE up to ~7 mN/m (>5× difference)

Wider fluid monolayer window for Langmuir-Blodgett and interaction studies

Air-water interface; active interfacial microrheology

Evidence Dimension	Surface pressure range of liquid-expanded (LE) phase
Target Compound Data	LE phase exists for Π < ~38 mN/m
Comparator Or Baseline	DMPE: LE phase exists for Π < ~7 mN/m
Quantified Difference	DLPE LE phase extends to >5× higher surface pressure than DMPE
Conditions	Air-water interface; room temperature; active interfacial microrheology measurements

Why This Matters

The wider LE pressure window for DLPE facilitates easier handling and characterization of fluid lipid films, which is advantageous for Langmuir-Blodgett deposition and studies of membrane-active compounds.

• [1] Dhar P, et al. Monitoring phases and phase transitions in phosphatidylethanolamine monolayers using active interfacial microrheology. Soft Matter. 2015;11(17):3313-3321. doi:10.1039/c4sm02900c View Source

Surface Viscosity Change at LE-LC Boundary

Active interfacial microrheology measurements reveal that the surface viscosity (ηs) of DLPE monolayers remains below the detection limit (≤5×10⁻⁹ N·s/m) in the LE phase but increases by nearly two orders of magnitude upon crossing the LE-to-LC phase transition between 36 and 39 mN/m [1]. While DMPE also shows a discontinuous viscosity increase at its LE-LC transition (Π < ~7 mN/m), the absolute pressure at which this occurs is vastly different, underscoring the chain-length-dependent mechanical response of PE monolayers [1].

Surface viscosity shift

Head-to-head

DLPE ηs increases ~100× between 36-39 mN/m; DMPE transition at <7 mN/m

Mechanical stiffening pressure tunable by acyl chain selection

Magnetic nanorod microrheology at room temperature

Evidence Dimension	Surface viscosity change across LE-LC phase transition
Target Compound Data	ηs increases by ~100× between 36 and 39 mN/m
Comparator Or Baseline	DMPE: ηs increases abruptly at Π < ~7 mN/m (exact fold-change not quantified in same study)
Quantified Difference	DLPE transition occurs at >30 mN/m higher pressure than DMPE
Conditions	Air-water interface; room temperature; magnetic nanorod microrheology

Why This Matters

The ability to tune the pressure at which the monolayer stiffens by selecting the appropriate acyl chain length is crucial for designing lipid-based coatings and drug delivery systems with controlled mechanical properties.

• [1] Dhar P, et al. Monitoring phases and phase transitions in phosphatidylethanolamine monolayers using active interfacial microrheology. Soft Matter. 2015;11(17):3313-3321. doi:10.1039/c4sm02900c View Source

Improved In Vivo Transfection vs. Cholesterol

In a patent describing improved nucleic acid delivery methods, substituting DLPE for cholesterol as the helper lipid in cationic liposome formulations increased transfection efficiency by approximately ten-fold following intravenous administration [1]. The improvement is attributed to DLPE's ability to promote endosomal escape and membrane fusion more effectively than cholesterol, a standard helper lipid component [1].

In vivo transfection

Reported

~10-fold higher transfection efficiency vs. cholesterol helper (i.v. administration)

Reported transfection endpoint context; formulation-dependent

Patent data; requires independent validation in target model

Evidence Dimension	In vivo transfection efficiency
Target Compound Data	~10-fold higher transfection efficiency
Comparator Or Baseline	Cholesterol (standard helper lipid)
Quantified Difference	Approximately ten-fold improvement
Conditions	Intravenous administration; cationic lipid/DLPE or cholesterol complexes

Why This Matters

For researchers developing lipid nanoparticle (LNP) formulations for gene therapy or mRNA vaccines, substituting DLPE for cholesterol can dramatically enhance nucleic acid delivery and expression, potentially reducing required doses and off-target effects.

• [1] Gebeyehu G, et al. Improved methods of delivery using cationic lipids and helper lipids. WO Patent WO1998044909A1, 1998. View Source

HDL-Mimetic Complex Assembly Kinetics

DLPE, when combined with DMPC at a 1:1 molar ratio, forms discoidal, bilayer particles with apolipoprotein A-I that mimic nascent high-density lipoproteins (HDL) [1]. Notably, the presence of PE creates a kinetic, rather than thermodynamic, barrier to spontaneous complex formation; using a detergent-mediated method, complexes containing up to 75% DLPE could be successfully generated [1]. Similar results were obtained with DMPE and DPPE, indicating that while the kinetic barrier is a class property, the ability to incorporate high PE content (up to 75%) is consistent across chain lengths, and DLPE's lower Tm may facilitate complex assembly at lower temperatures [1].

HDL-mimetic assembly

Context-dependent

Up to 75 mol% DLPE in discoidal complexes with DMPC/apoA-I; kinetic barrier overcome by detergent method

High PE incorporation feasible; lower Tm may facilitate low-temperature processing

Cross-study comparable; saturated PE class property

Evidence Dimension	Maximum PE content in reconstituted HDL-mimetic complexes
Target Compound Data	Up to 75 mol% DLPE in complexes with DMPC and apoA-I
Comparator Or Baseline	DMPE and DPPE also yielded complexes with similar high PE content
Quantified Difference	No significant difference in maximum PE incorporation among saturated PEs; DLPE offers lower assembly temperature due to lower Tm
Conditions	Detergent-mediated reconstitution; DLPE:DMPC 1:1 molar ratio; apoA-I

Why This Matters

The ability to generate HDL-mimetic particles with high PE content is valuable for studying lipoprotein metabolism and for developing lipid-based drug carriers; DLPE's lower transition temperature provides a practical advantage for low-temperature processing.

• [1] Bonomo EA, Swaney JB. Effect of phosphatidylethanolamine on the properties of phospholipid-apolipoprotein complexes. Biochemistry. 1990;29(21):5094-103. doi:10.1021/bi00473a014 View Source

DLPE Optimal Use Cases

Room-Temperature LNP for Nucleic Acid Delivery

Leverage DLPE's low Tm (30°C) and demonstrated 10-fold transfection enhancement over cholesterol to formulate LNPs that remain fluid and fusogenic at room temperature, simplifying manufacturing workflows and improving in vivo gene delivery outcomes [1][2]. DLPE's extended LE phase pressure range (up to ~38 mN/m) further ensures robust film stability during microfluidic mixing processes [3].

Langmuir Monolayer Studies of Membrane-Active Compounds

Utilize DLPE monolayers as model membrane systems for studying the interaction of peptides, proteins, or small molecules with fluid lipid interfaces. DLPE's wide LE phase window (Π < ~38 mN/m) provides a large experimental pressure range in which the film remains fluid, facilitating reproducible measurements of insertion pressure and area changes compared to DMPE (Π < ~7 mN/m) [3].

Reconstitution of HDL Particles for Lipoprotein Research

Employ DLPE in combination with DMPC and apoA-I to generate discoidal, bilayer complexes containing up to 75 mol% PE, mimicking the phospholipid composition of intracellular HDL precursors [4]. The lower Tm of DLPE relative to DMPE and DPPE allows for complex assembly at lower temperatures, reducing the risk of protein denaturation or lipid oxidation during sample preparation [1].

Reference Lipid for Non-Bilayer Phase Studies

Use DLPE as a well-characterized reference lipid for studying the effects of additives (e.g., α-tocopherol, cholesterol) on lamellar-to-nonlamellar phase transitions. Its precisely defined Tm (30°C) and transition enthalpy serve as a benchmark for interpreting shifts in phase behavior induced by membrane-active molecules [1].

Application

Selection Property

Validation Focus

Nucleic acid delivery LNP formulation

Low phase transition temperature for room-temperature fluidity and fusogenicity

Transfection efficiency in relevant delivery model; endosomal escape assessment

Langmuir monolayer model membrane studies

Extended liquid-expanded phase pressure range

Film compressibility and insertion pressure of membrane-active compounds

HDL particle reconstitution

Ability to incorporate high PE content; lower assembly temperature

Complex assembly and apolipoprotein stability under mild conditions

Non-bilayer phase behavior reference

Well-characterized gel-to-liquid-crystalline transition benchmark

Phase transition shift with additives (e.g., α-tocopherol, cholesterol)

• [1] Wang X, Takahashi H, Hatta I, Quinn PJ. Inverted hexagonal and cubic phases induced by alpha-tocopherol in fully hydrated dispersions of dilauroylphosphatidylethanolamine. Biophys Chem. 1999;80(2):93-101. doi:10.1016/s0301-4622(99)00063-0 View Source
• [2] Gebeyehu G, et al. Improved methods of delivery using cationic lipids and helper lipids. WO Patent WO1998044909A1, 1998. View Source
• [3] Dhar P, et al. Monitoring phases and phase transitions in phosphatidylethanolamine monolayers using active interfacial microrheology. Soft Matter. 2015;11(17):3313-3321. doi:10.1039/c4sm02900c View Source
• [4] Bonomo EA, Swaney JB. Effect of phosphatidylethanolamine on the properties of phospholipid-apolipoprotein complexes. Biochemistry. 1990;29(21):5094-103. doi:10.1021/bi00473a014 View Source